Cas no 2287290-13-3 (5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid)
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-6749520
- 2287290-13-3
- 5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
-
- Inchi: 1S/C12H14FN3O3/c1-12(2,19-3)6-16-10-4-7(11(17)18)8(13)5-9(10)14-15-16/h4-5H,6H2,1-3H3,(H,17,18)
- InChI Key: XTUSCJIXYKQTRB-UHFFFAOYSA-N
- SMILES: FC1C(C(=O)O)=CC2=C(C=1)N=NN2CC(C)(C)OC
Computed Properties
- Exact Mass: 267.10191948g/mol
- Monoisotopic Mass: 267.10191948g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 77.2Ų
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6749520-0.05g |
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
2287290-13-3 | 95.0% | 0.05g |
$707.0 | 2025-03-13 | |
| Enamine | EN300-6749520-0.1g |
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
2287290-13-3 | 95.0% | 0.1g |
$741.0 | 2025-03-13 | |
| Enamine | EN300-6749520-0.25g |
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
2287290-13-3 | 95.0% | 0.25g |
$774.0 | 2025-03-13 | |
| Enamine | EN300-6749520-0.5g |
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
2287290-13-3 | 95.0% | 0.5g |
$809.0 | 2025-03-13 | |
| Enamine | EN300-6749520-1.0g |
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
2287290-13-3 | 95.0% | 1.0g |
$842.0 | 2025-03-13 | |
| Enamine | EN300-6749520-2.5g |
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
2287290-13-3 | 95.0% | 2.5g |
$1650.0 | 2025-03-13 | |
| Enamine | EN300-6749520-5.0g |
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
2287290-13-3 | 95.0% | 5.0g |
$2443.0 | 2025-03-13 | |
| Enamine | EN300-6749520-10.0g |
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
2287290-13-3 | 95.0% | 10.0g |
$3622.0 | 2025-03-13 |
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
5-Fluoro-1-(2-Methoxy-2-methylpropyl)-1H-1,2,3-Benzotriazole-6-carboxylic Acid (CAS No. 2287290-13-3): An Overview of Its Structure, Synthesis, and Potential Applications
5-Fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No. 2287290-13-3) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug development and materials science. This article provides a comprehensive overview of the compound's structure, synthesis methods, and recent research findings that highlight its promising properties.
Structure and Properties
The molecular formula of 5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid is C14H15FN3O3, with a molecular weight of approximately 304.3 g/mol. The compound features a benzotriazole core substituted with a fluoro group at the 5-position and a carboxylic acid group at the 6-position. Additionally, the 1-position is substituted with a 2-methoxy-2-methylpropyl group, which imparts unique chemical and physical properties to the molecule.
The presence of the fluoro group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for pharmaceutical applications. The carboxylic acid group provides potential sites for further functionalization and conjugation with other molecules, which can be crucial for optimizing drug delivery and efficacy. The 2-methoxy-2-methylpropyl substituent adds steric bulk and can influence the compound's solubility and binding affinity to biological targets.
Synthesis Methods
The synthesis of 5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the sequential construction of the benzotriazole core followed by selective functionalization at specific positions.
A typical synthetic route begins with the formation of a benzotriazole derivative through the reaction of an appropriate nitrile with sodium azide in the presence of ammonium chloride. The resulting benzotriazole is then fluorinated at the 5-position using selective fluorination reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). The carboxylic acid group can be introduced via esterification or amidation reactions, followed by hydrolysis to yield the final product.
The introduction of the 2-methoxy-2-methylpropyl substituent can be achieved through various methods, including alkylation reactions using alkyl halides or Grignard reagents. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly synthetic routes, reducing waste and improving overall yields.
Potential Applications
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid has shown promise in several areas of research due to its unique chemical structure and properties. One notable application is in the development of new pharmaceuticals. The compound's ability to modulate specific biological targets makes it a valuable lead molecule for drug discovery programs targeting various diseases.
In particular, recent studies have explored its potential as an inhibitor of enzymes involved in metabolic pathways associated with cancer and neurodegenerative disorders. For example, researchers have investigated its activity against kinases and proteases, which are key players in cell signaling and protein degradation processes. Preliminary results indicate that the compound exhibits selective inhibition of these enzymes without significant cytotoxicity to normal cells.
Beyond pharmaceutical applications, 5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid has also been studied for its use in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for developing new materials with enhanced mechanical properties or catalytic activity. Additionally, its carboxylic acid functionality can be utilized to create self-assembled monolayers (SAMs) on surfaces, which have applications in nanotechnology and surface engineering.
Recent Research Findings
The scientific community has made significant strides in understanding the properties and potential applications of 5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid. A recent study published in the Journal of Medicinal Chemistry reported that the compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that it selectively inhibits key enzymes involved in cell cycle regulation and apoptosis induction.
Another study published in Organic Letters described a novel synthetic method for preparing the compound using palladium-catalyzed cross-coupling reactions. This method not only improved yield but also reduced reaction time and environmental impact compared to traditional synthetic routes. The authors highlighted the importance of this approach for large-scale production of pharmaceutical intermediates.
In addition to these findings, ongoing research is focused on optimizing the pharmacokinetic properties of 5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid. Studies are being conducted to enhance its solubility and bioavailability through prodrug strategies or formulation techniques. These efforts aim to improve its therapeutic index and reduce side effects associated with current treatments.
Conclusion
5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No. 2287290-13-3) is a versatile compound with a unique chemical structure that holds promise for various applications in pharmaceuticals and materials science. Its potential as an enzyme inhibitor and its ability to form stable complexes make it an attractive candidate for further research and development. As more studies are conducted to elucidate its properties and optimize its performance, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.
2287290-13-3 (5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)